Cas no 1823017-72-6 (Bicyclo[3.2.0]heptane-6-carbaldehyde)

• Product Name: Bicyclo[3.2.0]heptane-6-carbaldehyde
• CAS No: 1823017-72-6
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 5695138
• PubChem ID: 130025832
• Update Time: 2025-06-27

Bicyclo[3.2.0]heptane-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1823017-72-6
• EN300-1084910
• BICYCLO[3.2.0]HEPTANE-6-CARBALDEHYDE
• Bicyclo[3.2.0]heptane-6-carbaldehyde

• Inchi： 1S/C8H12O/c9-5-7-4-6-2-1-3-8(6)7/h5-8H,1-4H2
• InChI Key： YYHPJAXFEADCQW-UHFFFAOYSA-N
• SMILES： O=CC1CC2CCCC21

Computed Properties

• Exact Mass: 124.088815002g/mol
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Additional information on Bicyclo[3.2.0]heptane-6-carbaldehyde

Bicyclo[3.2.0]heptane-6-carbaldehyde (CAS No. 1823017-72-6): A Comprehensive Overview in Modern Chemical Biology

Bicyclo[3.2.0]heptane-6-carbaldehyde, identified by the chemical identifier CAS No. 1823017-72-6, represents a structurally intricate and pharmacologically significant compound in the realm of chemical biology and drug discovery. This bicyclic aldehyde features a fused ring system that combines a cyclohexene ring with a cyclopentane moiety, creating a scaffold that is both challenging to synthesize and rich in potential biological activity. The presence of the aldehyde functional group at the 6-position introduces reactivity that makes this molecule a valuable intermediate in organic synthesis and a promising candidate for further pharmacological exploration.

The unique architecture of Bicyclo[3.2.0]heptane-6-carbaldehyde has garnered attention from researchers due to its ability to mimic more complex natural products while maintaining synthetic accessibility. The bicyclic system imparts conformational flexibility, which is often a desirable trait in drug candidates as it can enhance binding affinity and metabolic stability. Furthermore, the aldehyde group serves as a versatile handle for further functionalization, allowing chemists to modify the molecule in diverse ways to explore its pharmacological potential.

In recent years, there has been growing interest in the development of novel scaffolds that can address unmet medical needs more effectively than traditional structures. The Bicyclo[3.2.0]heptane-6-carbaldehyde scaffold has emerged as a promising candidate for this purpose, particularly in the search for new therapeutic agents targeting neurological disorders and inflammatory conditions. The compound's ability to interact with multiple biological targets has been highlighted in several preliminary studies, suggesting its potential as a lead compound for drug development.

One of the most compelling aspects of Bicyclo[3.2.0]heptane-6-carbaldehyde is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactive aldehyde group to introduce various functional groups, including amides, esters, and heterocycles, thereby generating libraries of derivatives for high-throughput screening. This approach has led to the identification of several compounds with interesting biological activities, including anti-inflammatory and analgesic properties.

The synthesis of Bicyclo[3.2.0]heptane-6-carbaldehyde presents both challenges and opportunities for organic chemists. The construction of the bicyclic system requires careful consideration of reaction pathways and conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have made it possible to access this compound more efficiently than ever before. These advancements have not only facilitated its use in research but also opened up new avenues for its application in drug discovery.

Recent studies have explored the pharmacological properties of derivatives of Bicyclo[3.2.0]heptane-6-carbaldehyde, revealing their potential as modulators of key biological pathways. For instance, some derivatives have shown promise in inhibiting enzymes involved in inflammation and pain signaling, making them attractive candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Additionally, preliminary evidence suggests that certain analogs may have neuroprotective effects, which could be relevant for conditions like Alzheimer's disease and Parkinson's disease.

The structural features of Bicyclo[3.2.0]heptane-6-carbaldehyde also make it an interesting candidate for developing small-molecule probes to study biological processes at the molecular level. By designing derivatives with specific functional groups, researchers can create tools that selectively interact with particular targets or pathways, providing insights into their function and regulation. Such probes could be invaluable for understanding complex biological systems and identifying new therapeutic opportunities.

In conclusion, Bicyclo[3.2.0]heptane-6-carbaldehyde (CAS No. 1823017-72-6) represents a structurally unique and pharmacologically promising compound that has garnered significant attention in recent years. Its versatile scaffold and reactive aldehyde group make it an excellent candidate for further exploration in drug discovery and chemical biology research. As synthetic methodologies continue to evolve, it is likely that we will see even more innovative applications of this compound and its derivatives in addressing some of today's most pressing medical challenges.